Cas no 857986-63-1 (5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one)

5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core substituted with cyclopropyl and phenyl groups. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The cyclopropyl moiety enhances steric and electronic properties, while the phenyl group contributes to aromatic interactions. Its pyrazolone scaffold is known for versatility in forming metal complexes and participating in condensation reactions. This compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in medicinal chemistry and material science.

5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one structure

857986-63-1 structure

Product Name:5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one

CAS No:857986-63-1

MF:

MW:

CID:4657518

Update Time:2025-06-11

5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one

5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00809369-1g	5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one	857986-63-1	95%	1g	￥764.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00809369-5g	5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one	857986-63-1	95%	5g	￥2270.0	2024-04-18

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4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one

Comprehensive Overview of 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one (CAS No. 857986-63-1)

5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one (CAS No. 857986-63-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolone family, known for its diverse biological activities and applications in drug discovery. The presence of a cyclopropyl group and a phenyl ring in its structure enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in designing novel inhibitors and modulators for various therapeutic targets.

In recent years, the demand for pyrazolone derivatives has surged due to their role in developing anti-inflammatory, antimicrobial, and anticancer agents. 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one stands out due to its unique structural features, which contribute to improved metabolic stability and binding affinity. Its CAS No. 857986-63-1 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. The compound's synthesis and optimization are also topics of interest, particularly for researchers focusing on small molecule drug development.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for heterocyclic compounds like 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one. Green chemistry principles are being applied to reduce waste and improve efficiency in its production. Additionally, computational tools such as AI-driven molecular modeling are being leveraged to predict its interactions with biological targets, accelerating the drug discovery process. These advancements align with the growing emphasis on precision medicine and targeted therapies.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one is being investigated for its role in developing next-generation pesticides with lower environmental impact. Its structural versatility allows for modifications that enhance selectivity and reduce toxicity, addressing concerns about sustainable agriculture. This dual applicability in healthcare and agriculture makes it a compound of high interest in both industries.

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In conclusion, 5-Cyclopropyl-2-phenyl-1H-pyrazol-3-one (CAS No. 857986-63-1) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing focus on sustainable synthesis and AI-aided drug design, positions it as a key player in future innovations. As research progresses, this compound is likely to play a pivotal role in addressing global challenges in healthcare and agriculture.